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Introduction

Basic Red 14 is a cationic dye used in various industrial applications, particularly in the textile

industry. The discharge of effluents containing such dyes into aquatic ecosystems is a

significant environmental concern. This technical guide provides a comprehensive overview of

the ecotoxicological effects of Basic Red 14 on aquatic life, synthesizing available data to

inform researchers, scientists, and drug development professionals. The guide details

quantitative toxicity data, experimental methodologies, and potential mechanisms of toxicity.

Quantitative Ecotoxicity Data
The acute and chronic toxicity of Basic Red 14 to various aquatic organisms has been

evaluated in several studies. The following table summarizes the key quantitative data.

Test
Organism

Taxonomic
Group

Endpoint Duration
Concentrati
on (mg/L)

Reference

Chlorella sp. Algae 96-h EC50 96 hours 10.88 [1][2][3]

Moina

macrocopa

Crustacean

(Waterflea)
48-h LC50 48 hours 4.91 [1][2][3]

Note: Some Safety Data Sheets (SDS) for Basic Red 14 indicate that no data is available

regarding its toxicity to aquatic life[4][5]. The data presented above is from a peer-reviewed
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scientific study and should be considered more indicative of the potential environmental risk.

Experimental Protocols
Detailed methodologies are crucial for the replication and validation of toxicological studies.

The following sections describe the protocols for the key experiments cited.

1. Algal Growth Inhibition Test (Chlorella sp.)

This protocol is based on the methodology for the 96-hour EC50 determination for Chlorella sp.

[1][2][3].

Test Organism:Chlorella sp., a species of green algae.

Culture Medium: A suitable nutrient-rich medium for algal growth.

Test Conditions:

Temperature: Controlled at an optimal level for the species.

Light: Continuous illumination with a specified intensity (e.g., 6,000 lux)[3].

pH: Maintained within a narrow range suitable for the test organism.

Procedure:

Prepare a series of test solutions with varying concentrations of Basic Red 14. A control

group with no dye is also prepared.

Inoculate each test flask with a known concentration of Chlorella sp.

Incubate the flasks under the specified conditions for 96 hours.

At the end of the exposure period, measure the algal growth in each flask. This can be

done by cell counts, chlorophyll a content, or dry weight[1][2].

Endpoint Calculation: The 96-h EC50 (the concentration that causes a 50% reduction in

growth compared to the control) is calculated using statistical methods.
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2. Acute Immobilization Test (Moina macrocopa)

This protocol outlines the determination of the 48-hour LC50 for the waterflea, Moina

macrocopa[1][2][3].

Test Organism:Moina macrocopa, a small freshwater crustacean.

Test Water: A standardized, reconstituted water or clean natural water.

Test Conditions:

Temperature: Maintained at a constant, appropriate temperature.

Light: A standard light/dark cycle is established.

Procedure:

Prepare a range of Basic Red 14 concentrations in the test water, along with a control.

Introduce a specific number of young, healthy Moina macrocopa into each test vessel.

Observe the organisms at 24 and 48 hours for immobilization (inability to swim).

Endpoint Calculation: The 48-h LC50 (the concentration that is lethal to 50% of the test

organisms) is determined.

Mechanisms of Toxicity
The toxicity of Basic Red 14 to aquatic organisms is thought to be influenced by its chemical

properties. As a cationic dye with a small molecular size, it may readily pass through cell

membranes and be absorbed by organelles within the cells of organisms like waterfleas[1][2].

For algae, the dye's color can interfere with photosynthesis by absorbing light at wavelengths

used by chlorophyll[1][2].

While specific signaling pathways for Basic Red 14 have not been extensively elucidated, a

related dye, Basic Violet 14, has been shown to induce hepatotoxicity in zebrafish, with

oxidative stress suggested as a potential mechanism[6][7]. This suggests that Basic Red 14
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could also induce toxicity through the generation of reactive oxygen species (ROS), leading to

cellular damage.
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Caption: Workflow for a typical aquatic toxicity test.
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Caption: Potential mechanism of toxicity via oxidative stress.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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